An In-depth Technical Guide to 3-Hydroxy-4,5-dimethylfuran-2(5H)-one (Sotolon)
An In-depth Technical Guide to 3-Hydroxy-4,5-dimethylfuran-2(5H)-one (Sotolon)
A Note on the Deuterated Analog: This guide focuses on the chemical properties of 3-Hydroxy-4,5-dimethylfuran-2(5H)-one, commonly known as sotolon. While the request specified the deuterated analog, "3-Hydroxy-4,5-dimethylfuran-2(5H)-one-d2," a comprehensive search of the scientific literature and chemical databases did not yield specific experimental data for this deuterated compound. The information presented herein pertains to the non-deuterated form. It is anticipated that the chemical properties of the d2 analog will be very similar to the parent compound, with the primary difference being a slightly higher molecular weight. The experimental protocols described can likely be adapted for the synthesis and analysis of the deuterated version.
Introduction
3-Hydroxy-4,5-dimethylfuran-2(5H)-one, widely known as sotolon, is a potent aroma compound and a member of the butenolide class of organic compounds.[1][2] It is a chiral molecule and a key flavor constituent in a variety of foods and beverages, including fenugreek, coffee, sake, and flor sherry.[3] Its aroma profile is concentration-dependent, ranging from caramel-like at low concentrations to a more dominant curry-like scent at higher levels.[3] Beyond its role in flavor chemistry, sotolon is also a significant biomarker for Maple Syrup Urine Disease (MSUD), a metabolic disorder.[3] This technical guide provides a comprehensive overview of the chemical properties, synthesis, and analysis of sotolon for researchers, scientists, and professionals in drug development.
Chemical and Physical Properties
Sotolon is a lactone with a molecular formula of C₆H₈O₃.[2] Its chemical structure features a furanone ring with hydroxyl and methyl substituents. The quantitative properties of sotolon are summarized in the table below.
| Property | Value | Reference |
| Molecular Formula | C₆H₈O₃ | [2] |
| Molecular Weight | 128.13 g/mol | [4] |
| CAS Number | 28664-35-9 | [5] |
| Melting Point | 26-29 °C | [3] |
| Boiling Point | 184 °C | [3] |
| Density | 1.049 g/mL at 25 °C | [3] |
| Refractive Index (n20/D) | 1.491 | [3] |
| pKa | 9.28 ± 0.40 (Predicted) | [3] |
| LogP | -0.44 | [3] |
Experimental Protocols
Synthesis of 3-Hydroxy-4,5-dimethylfuran-2(5H)-one
A common method for the synthesis of sotolon involves the condensation of ethyl propionate (B1217596) with diethyl oxalate. The resulting intermediate, diethyl oxalylpropionate, is then reacted with acetaldehyde (B116499). The final step is an acidic decarboxylation of the ethyl 4,5-dimethyl-2,3-dioxodihydrofuran-4-carboxylate to yield sotolon.[3]
A method for synthesizing a ¹³C-labeled analog of sotolon has also been described, which can be adapted for deuterium (B1214612) labeling. This involves the condensation of diethyl 2-methyl-3-oxobutanedioate with labeled acetaldehyde, followed by lactonization and decarboxylation under strongly acidic conditions.[6]
Quantification by Stable Isotope Dilution Assay using GC-MS
A stable isotope dilution assay is a precise method for quantifying sotolon in various matrices.[7]
Sample Preparation:
-
Homogenize the sample material (e.g., 5g of fenugreek seeds) in a suitable solvent (e.g., 50 mL of a methanol/water mixture) containing a known amount of a labeled internal standard (e.g., [¹³C]-sotolone).[7]
-
After stirring, centrifuge the suspension.[7]
-
Extract the supernatant with diethyl ether.[7]
-
To isolate acidic compounds, perform a liquid-liquid extraction with a sodium bicarbonate solution, followed by acidification and back-extraction into diethyl ether.[7]
-
Dry the organic layer over anhydrous sodium sulfate (B86663) and concentrate it before analysis.[7]
GC-MS Analysis:
-
Technique: Gas Chromatography-Mass Spectrometry (GC-MS)[7]
-
Injection: On-column injection[7]
-
Column: FFAP capillary column (e.g., 50 m x 0.32 mm, 0.25 µm film thickness)[7]
-
Ionization Mode: Chemical Ionization (CI) with isobutane (B21531) as the reactant gas[7]
-
Monitoring: Monitor the ions m/z 129 for sotolon and m/z 131 for the [¹³C₂]-sotolon internal standard.[7]
Signaling and Formation Pathways
While specific signaling pathways in a pharmacological context are not well-documented for sotolon, its formation pathways in various systems have been studied.
Formation of Sotolon in Dry White Wines
In dry white wines, sotolon can be formed from the oxidative degradation of ascorbic acid. This process leads to the formation of 2-ketobutyric acid, a key precursor. An aldol (B89426) condensation between 2-ketobutyric acid and acetaldehyde then yields sotolon.[8][9] The yeast Saccharomyces cerevisiae can also produce 2-ketobutyric acid during fermentation, contributing to sotolon formation.[8][9]
Caption: Formation pathway of sotolon in dry white wines.
Formation of Sotolon in Citrus Soft Drinks
In citrus soft drinks, sotolon formation has been attributed to the interaction of ethanol (B145695) and ascorbic acid. Two primary pathways have been proposed:
-
Pathway 1: Two molecules of ethanol react with carbons 2 and 3 of ascorbic acid.[10]
-
Pathway 2: One molecule of ethanol reacts with carbons 3, 4, 5, and 6 of ascorbic acid.[10]
Caption: Proposed formation pathways of sotolon in citrus soft drinks.
Biosynthesis from 4-Hydroxy-L-isoleucine
The formation of sotolon from 4-hydroxy-L-isoleucine via thermally induced oxidative deamination has been proposed and studied.[11] The lactone of 4-hydroxy-L-isoleucine, 3-amino-4,5-dimethyl-3,4-dihydro-2(5H)-furanone, is considered a more direct precursor.[11] This pathway is relevant in biological systems such as fenugreek.[12]
Caption: Biosynthesis of sotolon from 4-hydroxy-L-isoleucine.
Biological Significance
Sotolon is a key indicator of Maple Syrup Urine Disease (MSUD), an inherited metabolic disorder.[3] In individuals with MSUD, the body is unable to properly process certain amino acids, leading to a buildup of substances in the blood and urine, including sotolon, which imparts a characteristic sweet odor.[3]
Conclusion
3-Hydroxy-4,5-dimethylfuran-2(5H)-one (sotolon) is a multifaceted compound with significant implications in flavor chemistry and as a clinical biomarker. This guide has provided a detailed overview of its chemical properties, established experimental protocols for its synthesis and analysis, and illustrated its known formation pathways. While specific data for the deuterated analog remains elusive, the information presented here for sotolon provides a robust foundation for researchers and professionals in related scientific fields. Further research into the specific properties and potential applications of deuterated sotolon is warranted.
References
- 1. researchgate.net [researchgate.net]
- 2. Human Metabolome Database: Showing metabocard for 3-Hydroxy-4,5-dimethyl-2(5H)-furanone (HMDB0031306) [hmdb.ca]
- 3. 4,5-Dimethyl-3-hydroxy-2,5-dihydrofuran-2-one | 28664-35-9 [chemicalbook.com]
- 4. Sotolone | C6H8O3 | CID 62835 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. 4,5-二甲基-3-羟基-2,5-二氢呋喃-2-酮 ≥97%, FG | Sigma-Aldrich [sigmaaldrich.com]
- 6. imreblank.ch [imreblank.ch]
- 7. researchgate.net [researchgate.net]
- 8. Identification of a sotolon pathway in dry white wines - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. researchgate.net [researchgate.net]
- 10. 3-Hydroxy-4,5-dimethyl-2(5H)-furanone (Sotolon) causing an off-flavor: elucidation of its formation pathways during storage of citrus soft drinks - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. [PDF] Formation of 3-Hydroxy-4,5-dimethyl-2(5H)-furanone (Sotolone) from 4-Hydroxy-l-isoleucine and 3-Amino-4,5-dimethyl-3,4-dihydro-2(5H)-furanone | Semantic Scholar [semanticscholar.org]
- 12. Sotolone production by hairy root cultures of Trigonella foenum-graecum in airlift with mesh bioreactors - PubMed [pubmed.ncbi.nlm.nih.gov]
